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Performance Data Summary

Get Quote

Application Specificity / Sensitivity Accuracy Precision Key .
. . Experimental Source
Context Linearity (LLOQ) (%) (% RSD) "
Conditions
Clinical Resolved 20 ng/mL 99.1- Intra- Sample Prep: [1]
Research from isobaric  [1] 104.3% [1] assay: LLE with ethyl
(Plasma) interference; <3.9%; acetate. LC:
Linear 20— Inter- HSS PFP
2000 ng/mL assay: Column. MS:
[1] 2.7% [1] ESI-, Xevo
TQD [1]
Therapeutic Linear 0.05— 0.05 mg/L Single- N/S Sample Prep: [2]
Drug 50 mg/L (50 ng/mL) pointvs Protein
Monitoring (Multi-point) [2] Multi- precipitation.
(Plasma) [2] point: LC: Polar C18
Mean diff. column,
-1.87% [2] isocratic. MS:
ESI-, Shimadzu
8060 [2]
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Application Specificity / Sensitivity Accuracy Precision Key .
Context Linearity (LLOQ) (%) (% RSD) Expelilr-nental source
Conditions
Simultaneous Linear 2-500 2 ng/mL 88.4— <13.3% [3] Sample Prep: [3]
Quantification ng/mL for 5- [3] 111.6% [3] Protein
(Plasma) FU [3] precipitation +
LLE. LC: HSS
T3 Column.
MS: ESI-, Xevo
TQ-D [3]
Human Linear 5— 5 ng/mL N/S N/S Sample Prep: [4]
Plasma (with 5000 ng/mL [4] Dansyl chloride
Derivatization) for 5-FU [4] derivatization,
LLE in 96-well

plate format [4]

Abbreviations: LLOQ: Lower Limit of Quantification; % RSD: Percentage Relative Standard Deviation;
LLE: Liquid-Liquid Extraction; LC: Liquid Chromatography; MS: Mass Spectrometry; ESI-: Negative
Electrospray Ionization; N/S: Not Specified in the provided text.

Experimental Protocols

The high performance data in the table is generated through robust and detailed experimental protocols.

e Sample Preparation: Common techniques include protein precipitation [2] and liquid-liquid
extraction (LLE) with solvents like ethyl acetate [1] [3]. For methods analyzing 5-FU alongside its
metabolites (like a-fluoro-pB-alanine), a derivatization step using reagents such as dansyl chloride
may be employed to improve chromatographic behavior [4].

¢ Liquid Chromatography (LC): Separation is typically achieved using reversed-phase columns.
Specific columns mentioned include the Waters ACQUITY UPLC HSS PFP [1], Phenomenex Luna
Omega Polar C18 [2], and Waters Acquity HSS T3 [3]. These are chosen to effectively retain and
separate the highly polar 5-FU molecule from potential interferences.

e Mass Spectrometry (MS): Detection is predominantly performed using triple quadrupole mass
spectrometers (e.g., Xevo TQD, Shimadzu 8060) operating in Multiple Reaction Monitoring
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(MRM) mode [1] [2] [3]. The ionization is most commonly performed via negative electrospray
ionization (ESI-) due to its suitability for 5-FU [2] [3].

The following workflow diagram illustrates the general steps of a typical LC-MS/MS method using 5-

Fluorouracil-15N2 as an internal standard.
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Key Insights for Researchers

¢ Primary Role: 5-Fluorouracil-15N2 is not an analyte itself but a critical tool for normalization. It
corrects for losses during sample preparation and variations in MS ionization efficiency, which is the
foundation for achieving high accuracy and precision [1] [2].

e Calibration Strategy Innovation: Research demonstrates that a single-point calibration method
using this SIL-IS can produce results comparable to traditional multi-point calibration, significantly
improving analytical efficiency without sacrificing reliability [2].

¢ Specificity Source: The high specificity of these methods comes from the combination of
chromatographic retention time and the unique mass transition (MRM) monitored by the MS/MS
instrument, allowing 5-FU to be distinguished from other substances [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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